(Z)-2-((2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetonitrile

• IUPAC Name: 2-[[(2Z)-2-[(3-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetonitrile
• InChI: InChI=1S/C18H13NO4/c1-21-13-4-2-3-12(9-13)10-17-18(20)15-6-5-14(22-8-7-19)11-16(15)23-17/h2-6,9-11H,8H2,1H3/b17-10-
• InChI Key: HLSFZKZZVOEAOK-YVLHZVERSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC#N
• Isomeric SMILES: COC1=CC=CC(=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC#N
• Molecular Formula: C18H13NO4
• Molecular Weight: 307.3 g/mol

Description

(Z)-2-((2-(3-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetonitrile is a useful research compound. Its molecular formula is C18H13NO4 and its molecular weight is 307.305. The purity is usually 95%.
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Scientific Research Applications

Selective Cleavage of p-Methoxybenzyl Ethers and Esters

• Research Application : An efficient method for the unmasking of p-methoxybenzyl (PMB) ethers and esters has been developed. This method employs zirconium(IV) chloride as a Lewis acid in acetonitrile. It is a fast and tolerant method to various acid/base-sensitive protecting groups and substrates, including carbohydrates, terpenes, and amino acids (Sharma, Reddy, & Krishna, 2003).

Bioactive Zinc(II) Detection and Bioimaging in Cancer Cells

• Research Application : A novel optically active compound synthesized via Schiff base condensation demonstrated the ability to selectively sense zinc(II) ions. This application includes bioimaging capabilities in live A549 cells, indicating its potential use in biomedical research (Patil et al., 2018).

Kinetic Stability of Modified 4-Methoxybenzyl Cations

• Research Application : A study on the kinetic stability of 4-methoxybenzyl cations with specific substitutions. This research contributes to the understanding of reaction mechanisms and stability in organic chemistry (McClelland, Licence, Richard, Williams, & Lin, 1998).

Novel Protecting-Group Strategy in Organic Synthesis

• Research Application : The reduction of 4,6-O-(4-methoxybenzylidene) hexopyranosides leading to novel protecting-group strategies. This application is significant in the field of synthetic chemistry for the development of new synthetic pathways (Johansson & Samuelsson, 1984).

Paired Electrosynthesis in Organic Chemistry

• Research Application : Electrolysis of various compounds, including p-methoxybenzyl chloride, in acetonitrile led to the production of specific pyridine derivatives. This represents a novel method in synthetic organic chemistry (Batanero, Barba, & Martín, 2002).

Antibacterial and Cytotoxicity Studies of N-Heterocyclic Carbene-Silver Complexes

• Research Application : The synthesis of p-methoxybenzyl-substituted N-heterocyclic carbene-silver complexes and their antibacterial and cytotoxicity effects. This study contributes to the development of potential therapeutic agents (Patil et al., 2010).